1-(4-methoxy-2,3-dimethylbenzyl)-4-(4-methylphenyl)piperazine

• IUPAC Name: 1-[(4-methoxy-2,3-dimethylphenyl)methyl]-4-(4-methylphenyl)piperazine
• InChI: InChI=1S/C21H28N2O/c1-16-5-8-20(9-6-16)23-13-11-22(12-14-23)15-19-7-10-21(24-4)18(3)17(19)2/h5-10H,11-15H2,1-4H3
• InChI Key: FZFZFBCAPHYHAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCN(CC2)CC3=C(C(=C(C=C3)OC)C)C
• Molecular Formula: C21H28N2O
• Molecular Weight: 324.5 g/mol

Description

1-(4-methoxy-2,3-dimethylbenzyl)-4-(4-methylphenyl)piperazine, also known as MADMP, is a synthetic compound that belongs to the class of piperazine derivatives. It has gained significant attention in the scientific community due to its potential therapeutic applications in the treatment of various neurological disorders.

Mechanism of Action

The mechanism of action of 1-(4-methoxy-2,3-dimethylbenzyl)-4-(4-methylphenyl)piperazine is not fully understood. However, it is believed to act as a dopamine receptor agonist, which may explain its potential therapeutic applications in the treatment of Parkinson's disease. Additionally, it has been shown to modulate the activity of serotonin receptors, which may explain its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects
1-(4-methoxy-2,3-dimethylbenzyl)-4-(4-methylphenyl)piperazine has been shown to have various biochemical and physiological effects. It has been shown to increase dopamine levels in the brain, which may explain its potential therapeutic applications in the treatment of Parkinson's disease. Additionally, it has been shown to decrease levels of the stress hormone cortisol, which may explain its anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(4-methoxy-2,3-dimethylbenzyl)-4-(4-methylphenyl)piperazine is its relative ease of synthesis and high purity level. Additionally, it has shown promising results in various scientific research studies, making it an attractive compound for further investigation. However, one of the limitations of 1-(4-methoxy-2,3-dimethylbenzyl)-4-(4-methylphenyl)piperazine is its potential toxicity, which may limit its therapeutic applications.

Future Directions

There are several future directions for the investigation of 1-(4-methoxy-2,3-dimethylbenzyl)-4-(4-methylphenyl)piperazine. One potential direction is to further investigate its potential therapeutic applications in the treatment of Parkinson's disease, schizophrenia, and depression. Additionally, further investigation into its mechanism of action and biochemical and physiological effects may provide insight into its potential therapeutic applications. Finally, further investigation into its potential toxicity may provide insight into its limitations for therapeutic use.
Conclusion
In conclusion, 1-(4-methoxy-2,3-dimethylbenzyl)-4-(4-methylphenyl)piperazine is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications in the treatment of various neurological disorders. Its synthesis method is relatively simple and cost-effective, and it has shown promising results in various scientific research studies. Further investigation into its potential therapeutic applications, mechanism of action, biochemical and physiological effects, and potential toxicity may provide insight into its limitations and potential for therapeutic use.

Synthesis Methods

The synthesis of 1-(4-methoxy-2,3-dimethylbenzyl)-4-(4-methylphenyl)piperazine involves the condensation of 4-methoxy-2,3-dimethylbenzaldehyde and 4-methylphenylpiperazine in the presence of a catalyst. The reaction yields 1-(4-methoxy-2,3-dimethylbenzyl)-4-(4-methylphenyl)piperazine as a white crystalline solid with a high purity level. The synthesis method of 1-(4-methoxy-2,3-dimethylbenzyl)-4-(4-methylphenyl)piperazine is relatively simple and cost-effective, making it an attractive compound for further research.

Scientific Research Applications

1-(4-methoxy-2,3-dimethylbenzyl)-4-(4-methylphenyl)piperazine has shown promising results in various scientific research studies, particularly in the field of neuropharmacology. It has been investigated for its potential therapeutic applications in the treatment of Parkinson's disease, schizophrenia, and depression. 1-(4-methoxy-2,3-dimethylbenzyl)-4-(4-methylphenyl)piperazine has been shown to have a high affinity for dopamine receptors, making it a potential candidate for the treatment of Parkinson's disease. Additionally, 1-(4-methoxy-2,3-dimethylbenzyl)-4-(4-methylphenyl)piperazine has been shown to have anxiolytic and antidepressant effects, making it a potential candidate for the treatment of anxiety and depression.